10-Oxo Docetaxel

• Molecular Formula: C43H51NO14
• Molecular Weight: 805.9 g/mol
• InChI: InChI=1S/C43H51NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30,32-33,35,46,48,53H,19-21H2,1-8H3,(H,44,52)/t26-,27+,28-,30+,32+,33+,35-,41-,42?,43-/m1/s1
• InChIKey: ZOLQDWANVNOXBK-KXCCOOEZSA-N

Accurate docetaxel impurity quantification requires the correct reference standard. Substituting with analogs introduces systematic error (RRF 0.91 vs 1.35). This authenticated 10-Oxo Docetaxel solves that risk. - EP Impurity B / USP 6-Oxo Docetaxel; ≥95% by HPLC - Established RRT 1.05, RRF 0.91; spike recovery 96.7-99.7% - Essential for ANDA, stability studies & oxidative degradation profiling - Direct replacement for compendial system suitability testing

10-Oxo Docetaxel Impurity Reference Standard

10-Oxo Docetaxel (Docetaxel EP Impurity B, CAS 167074-97-7) is a semisynthetic taxane derivative of the chemotherapeutic agent docetaxel . It is characterized by an oxidation at the C-10 position of the taxane core, resulting in the structural formula C43H51NO14 and a molecular weight of 805.86 g/mol . This compound is primarily recognized as a key degradation product and process impurity of docetaxel, and it is widely utilized as a pharmacopeial reference standard in pharmaceutical quality control . As a docetaxel intermediate, it retains inherent anti-tumor properties, but its altered chemical structure confers distinct physicochemical and biological profiles that are critical for analytical and research applications .

1

Pharmacopoeial impurity control (EP Impurity B / USP 6-Oxo Docetaxel)

2

HPLC/UPLC system suitability and peak identification

3

Degradation pathway monitoring in forced-degradation studies

4

ANDA / GMP batch release and stability-indicating method validation

Why 10-Oxo Docetaxel Cannot Be Substituted

Substituting 10-Oxo Docetaxel with a generic docetaxel analog or a different taxane impurity (e.g., 7-Epi-10-oxo-docetaxel or 10-Deacetylbaccatin III) is scientifically invalid for rigorous analytical method development and quality control. Its unique combination of an oxidized C-10 position and specific epimeric configuration yields distinct chromatographic behavior and detector response factors that cannot be accurately replicated by other compounds [1][2]. Furthermore, its documented solution instability (epimerization) and markedly different potency compared to the parent drug are critical parameters that define its specific role as a reference standard, not as a therapeutic surrogate [1]. Relying on a similar but chemically distinct impurity would lead to inaccurate quantification, flawed method validation, and ultimately, unreliable pharmaceutical release testing for docetaxel drug substance and formulations.

10-Oxo Docetaxel

Distinct RRT ~1.05 and RRF 0.91; oxidative/base degradant; pharmacopoeial specified impurity

7-Epi or parent docetaxel

Different RRT (~1.11 or 1.00) and RRF (1.35 or 1.00); chromatographic profile may not transfer

10-Oxo Docetaxel

Requires dedicated RRF calibration (0.91); ~9% underestimation if parent calibration used

10-Oxo-7-epidocetaxel

RRF 1.35 yields ~48% overestimation bias; quantification error may shift compliance outcome

10-Oxo Docetaxel

Forms at low levels under base stress (0.68%); requires cold storage and non-aqueous handling

7-Epidocetaxel reference

Predominant base degradant (~34.68%); degradation pathway origin may differ and requires separate standard

• [1] Kumar, D., Tomar, R. S., Deolia, S. K., Mitra, M., Mukherjee, R., & Burman, A. C. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228–1235. View Source
• [2] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Tables 2 and 3. View Source

Quantitative Differentiation of 10-Oxo Docetaxel

HPLC Relative Retention Time and Resolution

10-Oxo Docetaxel demonstrates reduced biological potency compared to the parent drug, docetaxel . This is a critical differentiation, as it confirms the compound's primary utility is as a reference standard for analytical identification and quantification, not as a drug candidate. Using a compound with near-identical potency to the drug substance would introduce the risk of misquantification due to overlapping or additive biological effects in cell-based assays. The reduced potency ensures that its signal is analytically distinct and its contribution to overall drug product activity is negligible.

HPLC RRT

Head-to-head

RRT 1.05

Supports chromatographic resolution from parent and epimer peaks

ΔRRT +0.05 vs docetaxel; capacity factor K1 47.8

Evidence Dimension	Relative Biological Potency
Target Compound Data	Generally shows reduced potency compared to docetaxel.
Comparator Or Baseline	Docetaxel (parent drug)
Quantified Difference	Qualitatively described as 'reduced'.
Conditions	Inferred from taxane structure-activity relationships (SAR) and vendor technical descriptions.

Why This Matters

This ensures its application as a non-interfering, distinct reference marker in analytical and biological assays for docetaxel quantification.

Relative Response Factor Calibration

In a validated stability-indicating RP-HPLC method, 10-Oxo Docetaxel (listed as 10-Oxodocetaxel) exhibits a relative retention time (RRT) of 1.05 when compared to docetaxel (RRT = 1.00) [1]. This slight but distinct difference in retention time is crucial for achieving baseline separation and accurate quantification of this specific impurity in the presence of the parent drug and other related substances (e.g., 7-Epidocetaxel at RRT 1.11, 10-Oxo-7'epidocetaxel at RRT 1.14). This precise chromatographic fingerprint is essential for method validation and cannot be assumed for other 10-oxo or epimeric impurities.

RRF Calibration

Head-to-head

RRF 0.91

Reported detector response context for impurity quantification

~9% lower response vs docetaxel; 32.6% lower vs 10-oxo-7-epidocetaxel

Evidence Dimension	Chromatographic Retention (Relative Retention Time, RRT)
Target Compound Data	RRT = 1.05
Comparator Or Baseline	Docetaxel: RRT = 1.00; 7-Epidocetaxel: RRT = 1.11; 10-Oxo-7'epidocetaxel: RRT = 1.14
Quantified Difference	+0.05 vs. Docetaxel
Conditions	RP-HPLC method as described in Vasu Dev et al., 2010 (Scientia Pharmaceutica).

Why This Matters

This precise RRT value allows for the unambiguous identification and quantification of 10-Oxo Docetaxel in complex pharmaceutical matrices, a requirement for regulatory compliance.

• [1] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Table 2. View Source

Spike Recovery Accuracy at Specification Limits

The validated analytical method established a limit of detection (LOD) of 0.003% and a limit of quantification (LOQ) of 0.014% for 10-Oxo Docetaxel (10-Oxodocetaxel) [1]. These values are comparable to or slightly higher than those for docetaxel (LOD 0.003%, LOQ 0.008%), but are distinct from other related impurities. For instance, the oxetane ring-opened impurity has an LOD of 0.004% and an LOQ of 0.011%, while 10-Oxo-7'epidocetaxel has a lower LOQ of 0.006%. This precise sensitivity profile is essential for ensuring the method can reliably detect and quantify 10-Oxo Docetaxel at specification limits (e.g., 0.3%) during drug product release testing [2].

Spike Recovery

Head-to-head

99.7% at spec limit vs 95.7% for 7-epi

Supports method accuracy review at specification levels

50–150% spike across 0.30% limit; Δ +3.2 to +4.0 pp

Evidence Dimension	Analytical Sensitivity (LOD and LOQ)
Target Compound Data	LOD: 0.003%; LOQ: 0.014%
Comparator Or Baseline	Docetaxel: LOD 0.003%, LOQ 0.008%; Oxetane ring opened impurity: LOD 0.004%, LOQ 0.011%; 10-Oxo-7'epidocetaxel: LOD 0.002%, LOQ 0.006%
Quantified Difference	LOQ is 75% higher than docetaxel (0.014% vs 0.008%).
Conditions	Validated RP-HPLC method with UV detection at 230 nm.

Why This Matters

These validated LOD/LOQ values are the quantitative basis for method sensitivity claims and ensure the method is fit for its intended purpose of quantifying this specific impurity.

• [1] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Table 2. View Source
• [2] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Table 3. View Source

Degradation Pathway Selectivity Under Base Stress

The relative response factor (RRF) for 10-Oxo Docetaxel was determined to be 0.91 in a validated HPLC method, using docetaxel as the reference standard (RRF = 1.00) [1]. This value is critical for correcting the peak area response during quantitative analysis, as it indicates that 10-Oxo Docetaxel is slightly less responsive to UV detection at the method's wavelength compared to the parent drug. Failure to apply this specific RRF would result in a 9% underestimation of its concentration. This value is distinct from other impurities, such as 10-Oxo-7'epidocetaxel, which has an RRF of 1.35, highlighting the need for compound-specific response factors.

Base Stress

Head-to-head

0.68% vs 34.68% for 7-epi

Supports degradation pathway interpretation

2N NaOH/1 hr; ~51× difference in formation levels

Evidence Dimension	Detector Response (Relative Response Factor, RRF)
Target Compound Data	RRF = 0.91
Comparator Or Baseline	Docetaxel: RRF = 1.00; 10-Oxo-7'epidocetaxel: RRF = 1.35
Quantified Difference	-9% response relative to docetaxel.
Conditions	RP-HPLC method with UV detection at 230 nm.

Why This Matters

This empirically determined RRF is mandatory for generating accurate, GMP-compliant quantitative results for 10-Oxo Docetaxel content in drug substance and drug product samples.

• [1] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Table 2. View Source

Regulatory Recall History and Criticality

10-Oxo Docetaxel is explicitly documented to be unstable in solution, undergoing epimerization . This is a key physicochemical property that distinguishes it from more stable analogs and must be accounted for during analytical standard preparation and storage. While other docetaxel impurities may also degrade, the specific epimerization pathway for 10-Oxo Docetaxel is a known and critical handling consideration. This behavior is directly relevant to its use as a reference standard, as improper handling can lead to standard degradation and subsequent analytical inaccuracies. This contrasts with the parent drug, docetaxel, which, while also subject to degradation, has a different stability profile under controlled conditions.

Regulatory Recall

Context-dependent

Multi-country recall (2018–2019) triggered by 10-oxo-docetaxel OOS

Regulatory context review; critical control-point evidence

MHRA CLDA (19)A/04; Health Canada Type II

Evidence Dimension	Solution Stability
Target Compound Data	Unstable in solution, epimerizes.
Comparator Or Baseline	Docetaxel: Degradation profile is different (e.g., base-catalyzed degradation to multiple impurities).
Quantified Difference	Qualitative description of instability.
Conditions	Solution state (unspecified solvent).

Why This Matters

This necessitates strict adherence to specific handling and storage protocols (e.g., preparing fresh solutions, avoiding prolonged storage in solution) to ensure the integrity and quantitative accuracy of analytical standards.

Key Application Scenarios for 10-Oxo Docetaxel

ANDA Impurity Method Validation

10-Oxo Docetaxel is the definitive reference standard for identifying and quantifying this specific process and degradation impurity in docetaxel active pharmaceutical ingredient (API) and finished dosage forms . Its use is mandated by pharmacopeial monographs (e.g., EP Impurity B) to ensure batch-to-batch consistency and patient safety. Analytical laboratories in pharmaceutical companies and contract research organizations (CROs) rely on its precisely defined chromatographic properties (RRT 1.05) and response factor (RRF 0.91) for validated HPLC and LC-MS methods [1]. This application is central to GMP-compliant release testing and stability studies, ensuring that impurity levels remain below established toxicological thresholds.

GMP Batch Release Testing

Due to its origin as a degradation product of docetaxel, 10-Oxo Docetaxel is a critical marker for developing and validating stability-indicating analytical methods . Its presence in forced degradation studies (e.g., under basic conditions) confirms the method's ability to resolve the drug peak from key degradation products [1]. Researchers developing new docetaxel formulations (e.g., liposomal, nanoparticle) or combination products use 10-Oxo Docetaxel as a probe to assess the specificity and robustness of their analytical methods, ensuring that any degradation during shelf life can be accurately monitored [2].

Forced Degradation and Stability Studies

As a semisynthetic taxane derivative with a defined structural modification (oxidation at C-10) and reported reduced potency, 10-Oxo Docetaxel serves as a valuable tool in medicinal chemistry and pharmacology research . It is used as a reference compound to elucidate the role of the C-10 hydroxyl group in microtubule binding and cytotoxic activity [1]. In drug metabolism and pharmacokinetic (DMPK) studies, it may function as an analytical surrogate for a potential oxidative metabolite, helping to map biotransformation pathways of docetaxel without the complexity of synthesizing a radiolabeled analog [2].

Pharmacopoeial Cross-Validation and Instrument Qualification

In the industrial synthesis of docetaxel from 10-deacetylbaccatin III, 10-Oxo Docetaxel can appear as a process-related impurity or intermediate . Its procurement and use as an analytical standard are essential for monitoring and controlling the quality of key synthetic steps [1]. Process chemists and manufacturing scientists use it to track the efficiency of oxidation or deprotection steps, ensuring that the final API meets stringent purity specifications (e.g., ≥99.0%). Its specific RRT and RRF in in-process control HPLC methods facilitate real-time monitoring of the manufacturing process [2].

Application

Selection Property

Validation Focus

ANDA method validation

Pharmacopoeial identity confirmation

System suitability criteria and RRF-corrected linearity

GMP batch release testing

Chromatographic resolution profile

Resolved peak identification at RRT 1.05 with validated RRF

Forced degradation studies

Stress-specific impurity profile

Degradation pathway elucidation and mass balance

Pharmacopoeial cross-validation

Instrument sensitivity verification

LOD/LOQ performance qualification against compendial standards

• [1] Vasu Dev, R., et al. (2010). A Validated Stability-Indicating RP-HPLC Method for the Determination of Docetaxel and Its Related Substances. Scientia Pharmaceutica, 78(2), 215-231. Tables 2 and 3. View Source
• [2] Kumar, D., Tomar, R. S., Deolia, S. K., Mitra, M., Mukherjee, R., & Burman, A. C. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228–1235. View Source